Cas no 1361884-35-6 (2-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile)

• Product Name: 2-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile
• CAS No: 1361884-35-6
• MF: C₁₀H₈F₅N₃
• MW: 265.182639122009
• CID: 4932752
• Update Time: 2025-11-01

2-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C10H8F5N3/c11-9(12)6-3-5(1-2-16)8(10(13,14)15)7(4-17)18-6/h3,9H,1,4,17H2
• InChI Key： OJMAYOLTKUJJFZ-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=NC(C(F)F)=CC=1CC#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• XLogP3: 0.9
• Topological Polar Surface Area: 62.7

Additional information on 2-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile

Introduction to 2-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1361884-35-6)

2-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1361884-35-6, represents a pinnacle of molecular design, incorporating multiple fluorinated and functionalized groups that contribute to its unique chemical properties and potential biological activities. The presence of an aminomethyl side chain, combined with the electron-withdrawing effects of difluoromethyl and trifluoromethyl substituents, makes this molecule a promising candidate for further exploration in drug discovery.

The structural framework of 2-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile is built around a pyridine core, which is a common scaffold in many bioactive molecules. The pyridine ring itself is a heterocyclic aromatic compound that often serves as a key pharmacophore in medicinal chemistry. The introduction of acetonitrile at the 4-position further enhances the compound's versatility, allowing for various chemical modifications and interactions with biological targets.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The incorporation of both difluoromethyl and trifluoromethyl groups in this compound is particularly noteworthy, as these substituents are known to increase lipophilicity and binding interactions with biological receptors. Such modifications have been widely employed in the development of novel therapeutics targeting a range of diseases, including cancer, infectious disorders, and inflammatory conditions.

One of the most compelling aspects of 2-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile is its potential as a building block for more complex molecules. The aminomethyl group provides a site for further functionalization, enabling chemists to attach various pharmacophores or bioactive moieties. This flexibility makes the compound an invaluable tool in synthetic chemistry, particularly for designing molecules with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have further highlighted the importance of fluorinated compounds in drug development. Studies have demonstrated that the presence of fluorine atoms can significantly alter the electronic properties of molecules, leading to improved interactions with target proteins and enzymes. The combination of these features in 2-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile suggests that it may exhibit potent activity against various biological targets.

The compound's potential applications extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and materials science, where its unique structural features could contribute to the development of novel pesticides or advanced materials. The ability to fine-tune the properties of such compounds through strategic functionalization opens up numerous possibilities for innovation across multiple scientific disciplines.

In conclusion, 2-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1361884-35-6) stands as a testament to the power of molecular design in pharmaceutical chemistry. Its complex structure, featuring multiple fluorinated and functionalized groups, positions it as a promising candidate for further research and development. As our understanding of fluorinated compounds continues to grow, so too will the potential applications of this remarkable molecule.